Cas no 2231675-48-0 (1-Bromo-3-(trifluoromethoxy)cyclohexane)

• Product Name: 1-Bromo-3-(trifluoromethoxy)cyclohexane
• CAS No: 2231675-48-0
• MF: C₇H₁₀BrF₃O
• MW: 247.05291223526
• MDL: MFCD31705286
• CID: 4770364
• Update Time: 2026-02-26

1-Bromo-3-(trifluoromethoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(trifluoromethoxy)cyclohexane
• 1-Bromo-3-(trifluoromethoxy)cyclohexane

• MDL： MFCD31705286
• Inchi： 1S/C7H10BrF3O/c8-5-2-1-3-6(4-5)12-7(9,10)11/h5-6H,1-4H2
• InChI Key： ZSYIMROQPANBJX-UHFFFAOYSA-N
• SMILES： BrC1CCCC(C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-3-(trifluoromethoxy)cyclohexane

Recent Advances in the Application of 1-Bromo-3-(trifluoromethoxy)cyclohexane (CAS: 2231675-48-0) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-3-(trifluoromethoxy)cyclohexane (CAS: 2231675-48-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This halogenated cyclohexane derivative, characterized by the presence of a bromine atom and a trifluoromethoxy group, serves as a valuable intermediate in the synthesis of complex molecules, particularly in drug discovery and development. Recent studies have explored its potential in modulating biological targets, enhancing pharmacokinetic properties, and facilitating the development of novel therapeutic agents.

One of the most notable applications of 1-Bromo-3-(trifluoromethoxy)cyclohexane is its role in the synthesis of fluorinated compounds, which are increasingly important in medicinal chemistry due to their ability to improve metabolic stability and bioavailability. Researchers have utilized this compound as a key building block in the construction of fluorinated analogs of biologically active molecules, enabling the exploration of structure-activity relationships (SAR) and the optimization of drug candidates. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of trifluoromethoxy-containing inhibitors targeting specific enzymes involved in inflammatory pathways.

In addition to its synthetic utility, 1-Bromo-3-(trifluoromethoxy)cyclohexane has been investigated for its potential as a probe in chemical biology. Its reactive bromine moiety allows for facile functionalization, making it an attractive candidate for the development of activity-based probes (ABPs) and photoaffinity labels. These tools are essential for studying enzyme mechanisms, identifying drug targets, and elucidating protein-ligand interactions. A recent preprint on bioRxiv highlighted its incorporation into a series of ABPs designed to profile the activity of serine hydrolases, a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders.

Furthermore, the compound's trifluoromethoxy group has been shown to influence the physicochemical properties of resulting molecules, such as lipophilicity and membrane permeability. This feature is particularly advantageous in the design of central nervous system (CNS) drugs, where the ability to cross the blood-brain barrier is critical. A 2023 study in ACS Chemical Neuroscience reported the successful use of 1-Bromo-3-(trifluoromethoxy)cyclohexane in the synthesis of novel neuroactive compounds with enhanced brain penetration and reduced off-target effects.

Despite its promising applications, challenges remain in the large-scale production and handling of 1-Bromo-3-(trifluoromethoxy)cyclohexane due to its sensitivity to moisture and light. Recent advancements in synthetic methodologies, however, have addressed some of these issues. For example, a team at MIT developed a continuous-flow synthesis approach that improves yield and purity while minimizing degradation. This innovation, detailed in a recent issue of Organic Process Research & Development, could facilitate broader adoption of the compound in industrial settings.

In conclusion, 1-Bromo-3-(trifluoromethoxy)cyclohexane (CAS: 2231675-48-0) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to chemical probe development. As research continues to uncover new uses and refine synthetic approaches, this compound is poised to play an increasingly important role in the development of next-generation therapeutics. Future studies may focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors.